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Introduction

Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is a transmembrane
glycoprotein that plays a critical role in regulating extracellular nucleotide metabolism.[1][2] It
functions as a key negative regulator of the cGAS-STING (cyclic GMP-AMP synthase-
stimulator of interferon genes) pathway by hydrolyzing the second messenger 2'3'-cyclic GMP-
AMP (cGAMP).[3][4] In the tumor microenvironment, elevated ENPP1 expression is often
associated with poor prognosis and resistance to immunotherapy, as it dampens the innate
immune response against cancer cells.[3][4]

Enppl-IN-26 is a potent and selective inhibitor of ENPP1. By blocking the enzymatic activity of
ENPP1, Enppl-IN-26 prevents the degradation of cGAMP, leading to its accumulation in the
extracellular space. This, in turn, activates the STING pathway in immune cells, resulting in the
production of type | interferons and other pro-inflammatory cytokines that promote an anti-
tumor immune response.[3][4] These application notes provide detailed protocols for utilizing
Enpp1-IN-26 in preclinical experimental designs.
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Disclaimer:No specific public data was found for a compound designated "Enpp1-IN-26". The
following application notes and protocols are a representative guide based on published data
for other potent and selective small-molecule ENPPL1 inhibitors. Researchers should optimize
these protocols for their specific inhibitor and experimental setup.

Data Presentation
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Compound Target IC50 (nM) Assay Reference
Substrate
LCB33 ENPP1 0.0009 pNP-TMP [1]
LCB33 ENPP1 1 cGAMP [1]
STF-1623 human ENPP1 0.6 - [5]
STF-1623 mouse ENPP1 0.4 - [5]
Compound 4e ENPP1 188 - [6]
Compound 4d ENPP1 694 - [6]
ISM5939 ENPP1 - 2',.3' cGAMP [7]
ENPP-1-IN-1 ENPP1 - 2',3' cGAMP [7]

In Vivo Efficacy of Representative ENPP1 Inhibitors in
Syngeneic Mouse Models

Combinatio
Mouse Monotherap n TGI (%)
Compound Dosage . . Reference
Model y TGl (%) with anti-
PD-L1
LCB33 CT-26 5 mg/kg (oral) 39 72 [1]
ISM
MC38 Single dose 67
Compound

TGI: Tumor Growth Inhibition
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Signaling Pathway and Experimental Workflow
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Caption: ENPP1-STING signaling pathway and the mechanism of Enpp1-IN-26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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